Cas no 36664-10-5 (N-[2-(2-nitroimidazol-1-yl)ethyl]acetamide)

• Product Name: N-[2-(2-nitroimidazol-1-yl)ethyl]acetamide
• CAS No: 36664-10-5
• MF: C₇H₁₀N₄O₃
• MW: 198.179300785065
• CID: 318485
• PubChem ID: 329736
• Update Time: 2025-04-19

N-[2-(2-nitroimidazol-1-yl)ethyl]acetamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(2-nitroimidazol-1-yl)ethyl]acetamide
• AC1L75ED
• AG-F-28052
• CTK1C5906
• N-[2-(2-nitro-imidazol-1-yl)-ethyl]-acetamide
• N-< 2-(2-Nitro-1-imidazolyl)aethyl> acetamid
• N-< 2-(2-Nitro-1-imidazolyl)ethyl> acetamid
• NSC314053
• NSC-314053
• DTXSID90317295
• 36664-10-5

• Inchi： 1S/C7H10N4O3/c1-6(12)8-2-4-10-5-3-9-7(10)11(13)14/h3,5H,2,4H2,1H3,(H,8,12)
• InChI Key： CBTWZSITICYTDZ-UHFFFAOYSA-N
• SMILES： O=C(C)NCCN1C=CN=C1[N+](=O)[O-]

Computed Properties

• Exact Mass: 198.0754
• Monoisotopic Mass: 198.075
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _0.5
• Topological Polar Surface Area: 92.7Ų

Experimental Properties

• Density: 1.42
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.618
• PSA: 90.06
• LogP: 0.84150